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For researchers, scientists, and drug development professionals, this guide provides a

comprehensive comparison of the historical studies on Cariporide with current alternatives for

the prevention of perioperative myocardial infarction. A key finding of this review is the lack of

direct independent replication of the pivotal Cariporide clinical trials. While the original studies

were extensive, no subsequent independent research has been published that explicitly sought

to replicate their findings.

Cariporide: A Selective Sodium-Hydrogen Exchange
Inhibitor
Cariporide is a selective inhibitor of the sodium-hydrogen exchanger isoform 1 (NHE1).[1] Its

mechanism of action was centered on the premise that inhibiting the NHE1 would prevent the

intracellular sodium and subsequent calcium overload that occurs during myocardial ischemia

and reperfusion, thereby reducing myocardial injury.[1]

Mechanism of Action: Ischemia-Reperfusion Injury
Pathway
The proposed cardioprotective effect of Cariporide is based on its ability to interrupt the

cascade of events leading to cell death following a period of ischemia.
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Cariporide's mechanism of action in ischemia-reperfusion.

Pivotal Clinical Trials of Cariporide
Two major clinical trials investigated the efficacy and safety of Cariporide: the GUARDIAN

(Guard During Ischemia Against Necrosis) trial and the EXPEDITION trial.
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The GUARDIAN Trial
The GUARDIAN trial was a large-scale, randomized, double-blind, placebo-controlled phase

II/III study designed to assess whether Cariporide could reduce the combined incidence of all-

cause mortality and myocardial infarction (MI) in patients at high risk for myocardial necrosis.[2]

[3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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